Cas no 75749-92-7 (2-Butan-3,3,4,4,4-d5-ol)

• Product Name: 2-Butan-3,3,4,4,4-d5-ol
• CAS No: 75749-92-7
• MF: C₄H₁₀O
• MW: 79.152410030365
• CID: 559759
• PubChem ID: 12253099
• Update Time: 2025-05-24

2-Butan-3,3,4,4,4-d5-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butan-3,3,4,4,4-d5-ol(9CI)
• SEC-BUTANOL-3,3,4,4,4-D5
• SEC-BUTYL-3,3,4,4,4-D5 ALCOHOL
• 75749-92-7
• (+/-)-SEC-BUTYL-3,3,4,4,4-D5 ALCOHOL
• 2-Butan-3,3,4,4,4-d5-ol
• F90564

• Inchi： 1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3/i1D3,3D2
• InChI Key： BTANRVKWQNVYAZ-WNWXXORZSA-N
• SMILES： OC(C)C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 79.105
• Monoisotopic Mass: 79.105
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 19.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 0.77720